molecular formula C8H11BrN2O B8505363 3-(2-Bromo-pyridin-3-yloxy)-propylamine

3-(2-Bromo-pyridin-3-yloxy)-propylamine

Cat. No.: B8505363
M. Wt: 231.09 g/mol
InChI Key: GMMOLXZSOJIIHM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-(2-Bromo-pyridin-3-yloxy)-propylamine is a useful research compound. Its molecular formula is C8H11BrN2O and its molecular weight is 231.09 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C8H11BrN2O

Molecular Weight

231.09 g/mol

IUPAC Name

3-(2-bromopyridin-3-yl)oxypropan-1-amine

InChI

InChI=1S/C8H11BrN2O/c9-8-7(3-1-5-11-8)12-6-2-4-10/h1,3,5H,2,4,6,10H2

InChI Key

GMMOLXZSOJIIHM-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=C(N=C1)Br)OCCCN

Origin of Product

United States

Synthesis routes and methods

Procedure details

Diisopropyl azodicarboxylate (4.65 mL, 24 mmol) was added slowly to a dioxane (200 mL) solution of 2-bromo-pyridin-3-ol (3.50 g, 20 mmol), 3-aminopropanol (1.67 mL, 22 mmol) and triphenylphosphine (6.30 g, 24 mmol) at 10° C. After stirring the mixture for 30 mm at this temperature, it was refluxed for 18 h Upon cooling, the volatiles were evaporated and the residue was purified fey chromatography (silica, 3% MeOH in CH2Cl2 then 5% (2M NH3, m MeOH) in CH2Cl2 to afford the title compound (3.19 g, 69%). 1H NMR (300 MHz, CDCl3, δ): 7.98 (dd, J=4.5, 1.8 Hz, 1H), 7.23 (dd, J=4.5, 8.2 Hz, 1H), 7.15 (dd, J=1.8, 8.2 Hz, 1H), 4.15 (t, J=6.0 Hz, 2H), 2.98 (t, J=6.6 Hz, 2H), 2.00 (m, 2H). MS (ESI); m/e 231 and 233(M+H)+.
Quantity
4.65 mL
Type
reactant
Reaction Step One
Quantity
3.5 g
Type
reactant
Reaction Step One
Quantity
1.67 mL
Type
reactant
Reaction Step One
Quantity
6.3 g
Type
reactant
Reaction Step One
Quantity
200 mL
Type
solvent
Reaction Step One
Name
Yield
69%

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